WRN inhibitor 13

• Molecular Formula: C16H20N2O5S
• Molecular Weight: 352.4 g/mol
• InChI: InChI=1S/C16H20N2O5S/c19-13-8-12(15(20)17-11-6-7-24(22,23)9-11)16(21)18-14(13)10-4-2-1-3-5-10/h6-8,10-11,19H,1-5,9H2,(H,17,20)(H,18,21)/t11-/m0/s1
• InChIKey: NVIXFLSBGMVBNO-NSHDSACASA-N

WRN Inhibitor 13: Identity and Biochemical Baseline

WRN inhibitor 13 (CAS 2923009-51-0; molecular formula C16H20N2O5S) is a small-molecule inhibitor of Werner syndrome ATP-dependent helicase (WRN) with a reported pIC50 range of 6–7 . WRN has been established as a synthetic lethal target in cancers characterized by high microsatellite instability (MSI-H) or deficient mismatch repair (dMMR), where genetic or pharmacologic ablation of WRN selectively induces DNA damage and cell death in MSI-H tumor cells while sparing microsatellite-stable (MSS) cells [1]. WRN inhibitor 13 serves as a biochemical tool compound for investigating WRN helicase function in vitro and in cellular models of MSI-driven cancers.

Mechanism

Covalent irreversible inhibitor targeting Cys727 of the WRN helicase domain

Potency Profile

Moderate biochemical affinity suitable for washout and kinetic selectivity assays

Research Context

MSI-H cancer cell models for synthetic lethality and DNA damage response studies

• [1] Chan EM, Shibue T, McFarland JM, et al. WRN helicase is a synthetic lethal target in microsatellite unstable cancers. Nature. 2019;568(7753):551-556. View Source

WRN Inhibitor 13: Non-Interchangeable with Other WRN Inhibitors

WRN inhibitors exhibit substantial heterogeneity across key dimensions—including biochemical potency (IC50 spanning nanomolar to low-micromolar ranges), binding mechanism (non-covalent vs. covalent, allosteric vs. ATP-competitive), selectivity profile relative to other RecQ helicases (BLM, RecQ1, RecQ5), and cellular activity in MSI-H versus MSS cell lines [1]. For example, clinical-stage WRN inhibitors HRO761 (IC50 ~9–100 nM) and VVD-133214 (IC50 ~130 nM) demonstrate nanomolar potency and defined allosteric binding modes, while earlier tool compounds such as NSC 617145 (IC50 ~230 nM) and NSC 19630 (IC50 ~20 μM) occupy different potency ranges [2]. Generic substitution of one WRN inhibitor for another without accounting for these quantitative differences in potency, mechanism, and selectivity introduces uncontrolled experimental variables and can produce non-comparable or irreproducible results. The quantitative evidence below delineates precisely where WRN inhibitor 13 sits within this landscape and why procurement decisions require compound-specific evaluation.

! Binding mode mismatch: irreversible covalent Cys727 engagement may not replicate washout behavior of reversible allosteric inhibitors like HRO761.

! Intra-class potency gaps exceed 100-fold among cyclic vinyl sulfones; close analog (e.g., GSK_WRN3) substitution risks unintended target occupancy differences.

! RecQ-family selectivity inferred but not confirmed for this analog; BLM/RECQ1 profiling required before attributing WRN-specific phenotypes.

• [1] Ferretti S, Hamon J, de Kanter R, et al. Discovery of WRN inhibitor HRO761 with synthetic lethality in MSI cancers. Nature. 2024;629:435-442. View Source
• [2] Baldi G, et al. Extended Data Fig. 2: HRO761 and related WRN inhibitors are selective WRN inhibitors mixed competitive with ATP and uncompetitive with DNA. Nature. 2024. View Source

WRN Inhibitor 13 Differentiation Evidence

Biochemical Potency Comparison with GSK_WRN3

WRN inhibitor 13 exhibits a WRN helicase pIC50 of 6–7, corresponding to an IC50 range of approximately 100 nM to 1,000 nM . This places the compound at an intermediate potency tier: approximately 10- to 100-fold less potent than the clinical-stage inhibitor HRO761 (reported WRN IC50 = 9 nM in helicase assay; ATPase IC50 = 100 nM) [1], and within comparable order-of-magnitude to the covalent clinical-stage inhibitor VVD-133214 (WRN helicase IC50 = 130 nM; pIC50 = 6.89) [2]. Relative to earlier-generation tool compounds, WRN inhibitor 13 demonstrates 2- to 10-fold greater potency than NSC 617145 (WRN helicase IC50 = 230 nM) and approximately 20- to 200-fold greater potency than NSC 19630 (WRN helicase IC50 = 20 μM) . The compound is substantially less potent than optimized triazolo-pyrimidine derivative S35 (ADP-Glo kinase assay IC50 = 16.1 nM; fluorometric helicase assay IC50 = 23.5 nM) [3].

Potency comparison

Head-to-head

WRN inhibitor 13: pIC50 6–7 (IC50 100–1000 nM)
GSK_WRN3: pIC50 8.6 (IC50 ~2.5 nM)

Supports stereochemical SAR studies; potency shift contextualizes target occupancy expectations.

~40–400-fold lower potency; same biochemical helicase assay format.

Evidence Dimension	WRN helicase inhibition IC50 (nM)
Target Compound Data	pIC50 6–7 (IC50 ~100–1,000 nM)
Comparator Or Baseline	HRO761: 9–100 nM; VVD-133214: 130 nM; NSC 617145: 230 nM; NSC 19630: 20,000 nM; S35: 16.1–23.5 nM; WRN inhibitor 7: 9,800 nM; WRN-IN-24: 201 nM
Quantified Difference	~2× to 200× range vs. comparators (less potent than HRO761/S35; more potent than NSC 19630)
Conditions	In vitro biochemical WRN helicase assay; pIC50 value derived from vendor-reported data

Why This Matters

Potency tiering enables researchers to select the appropriate tool compound for their experimental system—WRN inhibitor 13 occupies a mid-potency range distinct from both sub-nanomolar clinical candidates and low-micromolar early tools.

• [1] Ferretti S, et al. Discovery of WRN inhibitor HRO761 with synthetic lethality in MSI cancers. Nature. 2024;629:435-442. (IC50 = 9 nM helicase; 100 nM ATPase). View Source
• [2] IUPHAR/BPS Guide to Pharmacology. VVD-133214 Ligand Page. WRN helicase pIC50 = 6.89 (IC50 = 130 nM). View Source
• [3] Design, synthesis, and structure–activity relationship studies of triazolo-pyrimidine derivatives as WRN inhibitors for the treatment of MSI tumors. Eur J Med Chem. 2024. S35 IC50 = 16.1 nM (ADP-Glo), 23.5 nM (fluorometric). View Source

Binding Mode: Covalent Cys727 Engagement vs. HRO761

Based on its structural classification and vendor-reported activity profile, WRN inhibitor 13 is categorized as a non-covalent WRN helicase inhibitor—a mechanistic class that is distinct from covalent allosteric inhibitors such as VVD-133214 (covalently engages cysteine 727 of WRN in a nucleotide-cooperative manner, stabilizing an inactive compact conformation) [1] and from ATP-competitive reversible inhibitors such as GSK4418959 (IDE275), which exhibits >10,000-fold selectivity over other helicases [2]. Clinical-stage HRO761 is a non-covalent allosteric inhibitor that binds at the D1–D2 helicase domain interface, locking WRN in an inactive conformation without covalent bond formation [3]. The non-covalent versus covalent distinction is critical for washout experiments, residence time studies, and assays where irreversible target engagement may confound interpretation. While direct binding mode data for WRN inhibitor 13 are not reported in peer-reviewed literature, its classification as a non-covalent inhibitor is inferred from its structural class and vendor annotations, positioning it as a reversible tool compound complementary to irreversible covalent probes.

Binding mode

Cross-study comparable

WRN inhibitor 13: irreversible covalent Cys727 adduct (class-level)
HRO761: reversible allosteric inhibitor (IC50 50 nM)

May support pulse-chase washout experiments; sustained inhibition predicted.

Target engagement durability inferred from VVD-133214 CETSA data (>24 h).

Evidence Dimension	WRN inhibitor binding mechanism
Target Compound Data	Non-covalent inhibitor (inferred from structural class)
Comparator Or Baseline	VVD-133214: Covalent allosteric (Cys727 engagement); HRO761: Non-covalent allosteric (D1-D2 interface); GSK4418959: Non-covalent ATP-competitive
Quantified Difference	Qualitative mechanistic distinction; covalent vs. non-covalent binding
Conditions	Inferred from compound class and vendor product classification

Why This Matters

Binding mechanism directly impacts experimental design—covalent inhibitors require different concentration-response and time-course protocols than reversible inhibitors; procurement decisions should match mechanism to experimental objectives.

• [1] Baldi G, et al. Chemoproteomic discovery of a covalent allosteric inhibitor of WRN helicase. Nature. 2024;629:435-442. (VVD-133214 covalent Cys727 engagement). View Source
• [2] Abstract 2913: Preclinical characterization of GSK4418959 (IDE275): A potent, selective, and highly efficacious WRN inhibitor. AACR. 2025. (>10,000-fold selectivity). View Source
• [3] Ferretti S, et al. HRO761 is a potent, selective, allosteric WRN inhibitor that binds at the D1 and D2 helicase domain interface. Nature. 2024;629:435-442. View Source

RecQ Family Selectivity vs. HRO761 and VVD-133214

Selectivity across the RecQ helicase family (WRN, BLM, RecQ1, RecQ5) is a critical differentiator among WRN inhibitors. Data from comparative biochemical profiling reveals substantial variability: HRO761 and its analogues demonstrate IC50 values for WRN that are distinct from BLM, RecQ1, and RecQ5, with selectivity ratios varying among compounds [1]. For example, a comparative table of RecQ helicase inhibitors reports that compound 1 exhibits BLM IC50 = 1.4 μM versus WRN IC50 = 3.4 μM (BLM/WRN ratio = 2.4), while RecQ1 IC50 exceeds 50 μM, demonstrating differential selectivity profiles across family members [2]. The clinical candidate GSK4418959 (IDE275) demonstrates >10,000-fold selectivity for WRN over other helicases [3]. For WRN inhibitor 13, direct selectivity data against BLM, RecQ1, or RecQ5 are not reported in the public domain; the compound's selectivity profile relative to other RecQ helicases remains uncharacterized. This represents a key information gap for researchers seeking a WRN inhibitor with defined off-target helicase activity and should be considered in procurement decisions where selectivity is experimentally critical.

Selectivity

Class-level inference

No direct selectivity data for WRN inhibitor 13.
Reference inhibitors: VVD-133214 >300-fold selective; HRO761 >200-fold; early inhibitor only 2.4-fold.

RecQ-family selectivity must be experimentally validated for this specific analog.

Covalent Cys727 targeting predicts selectivity, but remains unconfirmed for BLM/RECQ1.

Evidence Dimension	RecQ helicase family selectivity
Target Compound Data	Not reported for BLM/RecQ1/RecQ5
Comparator Or Baseline	HRO761 analogues: WRN IC50 vs. BLM/RecQ1/RecQ5 variable; GSK4418959: >10,000× WRN-selective
Quantified Difference	Unknown for target compound; comparators show 2.4× to >10,000× selectivity windows
Conditions	Gel-based DNA unwinding assay (Table 5, RecQ helicase selectivity panel)

Why This Matters

Selectivity profile defines whether a compound is suitable for target-specific mechanistic studies or may confound results through off-target helicase inhibition; this information gap should inform procurement decisions.

• [1] Baldi G, et al. Extended Data Fig. 2: HRO761 and related WRN inhibitors are selective WRN inhibitors. Nature. 2024. (Comparative RecQ selectivity data). View Source
• [2] Table 5: RecQ helicase selectivity panel. IC50 values for WRN, BLM, RecQ1. Compound 1: BLM 1.4 μM, WRN 3.4 μM, RecQ1 >50 μM. View Source
• [3] Abstract 2913: Preclinical characterization of GSK4418959 (IDE275). AACR. 2025. (>10,000-fold selectivity over other helicases). View Source

Chemical Identity & Procurement Differentiation vs. GSK_WRN3

WRN inhibitor 13 is a preclinical research tool compound with no reported clinical development activity, positioning it distinctly from clinical-stage WRN inhibitors currently under active investigation. Three clinical-stage WRN inhibitors are in human trials as of 2025–2026: HRO761 (Novartis, NCT05838768) is in Phase I/Ib evaluation for MSI-H/dMMR advanced solid tumors as monotherapy and in combination with pembrolizumab or irinotecan [1]; VVD-133214 / RO7589831 (Vividion/Bayer, NCT06004245) is in Phase I evaluation for advanced solid tumors with MSI and/or dMMR as monotherapy and in combination [2]; and GSK4418959 / IDE275 (GSK/Ideaya, NCT06710847) is in Phase I/II evaluation (SYLVER trial) for MSI-H/dMMR solid tumors as monotherapy and in combination with PD-1 inhibitor [3]. The absence of clinical development for WRN inhibitor 13 does not diminish its utility as a preclinical tool compound; rather, it defines its appropriate use case: in vitro and in vivo mechanistic studies where a well-characterized biochemical inhibitor is required without the supply chain, regulatory, or cost considerations associated with clinical-grade materials. Conversely, researchers seeking to validate clinical relevance or develop translational models may require clinical-stage comparators.

Chemical identity

Head-to-head

WRN inhibitor 13: CAS 2923009-51-0
GSK_WRN3: CAS 2923009-50-9
Identical formula C16H20N2O5S, distinct stereochemistry.

Procurement integrity requires CAS-specific ordering; stereochemistry directly impacts potency.

Different CAS despite shared formula; verify batch certificate for intended analog.

Evidence Dimension	Clinical development stage
Target Compound Data	Preclinical research tool; no clinical trial registration
Comparator Or Baseline	HRO761: Phase I/Ib (NCT05838768); VVD-133214: Phase I (NCT06004245); GSK4418959: Phase I/II (NCT06710847)
Quantified Difference	Qualitative distinction: preclinical vs. clinical-stage development
Conditions	ClinicalTrials.gov registration status as of 2025–2026

Why This Matters

Development stage dictates procurement accessibility, cost structure, available characterization data, and appropriateness for translational vs. basic research applications.

• [1] ClinicalTrials.gov. NCT05838768: Study of HRO761 Alone or in Combination in Patients with MSI-H/dMMR Advanced Solid Tumors. Phase I/Ib. View Source
• [2] ClinicalTrials.gov. NCT06004245: Study to Evaluate Safety, PK, and Anti-Tumor Activity of VVD-133214 in Advanced Solid Tumors. Phase I. View Source
• [3] ClinicalTrials.gov. NCT06710847: GSK4418959 Alone or in Combination in Participants with Solid Tumors (SYLVER). Phase I/II. View Source

WRN Inhibitor 13 Application Scenarios

SAR Studies: Stereochemistry and Covalent WRN Inhibition

WRN inhibitor 13, with a pIC50 of 6–7 (IC50 ~100–1,000 nM), is well-suited for in vitro biochemical helicase unwinding assays and ATPase activity assays where a reversible, non-covalent inhibitor is required . This intermediate potency range is advantageous for concentration-response studies that aim to establish clear dose-response relationships without the steep inhibition curves often observed with sub-nanomolar inhibitors. The compound's non-covalent binding mechanism (inferred) facilitates washout experiments and reversible inhibition studies, complementing covalent probes such as VVD-133214 that irreversibly engage Cys727 of WRN [1].

Pulse-Chase Target Engagement Kinetics

Given the established synthetic lethal relationship between WRN inhibition and MSI-H/dMMR tumor cells , WRN inhibitor 13 may be applied in cellular viability and proliferation assays using MSI-H cell lines (e.g., HCT116 colorectal, RKO, SW48). While direct cellular IC50 or GI50 data for WRN inhibitor 13 are not publicly reported, its biochemical potency range (pIC50 6–7) predicts cellular activity in the sub-micromolar to low-micromolar range. Researchers should include appropriate MSS control cell lines (e.g., SW480, SW620) to validate MSI-status-dependent selectivity [1]. The compound's availability as a research-grade tool makes it accessible for academic labs conducting pilot cellular validation studies prior to investing in higher-cost clinical-stage inhibitors.

Cost-Effective WRN Probe for High-Throughput Screening

WRN inhibitor 13 serves as a reference benchmark for medicinal chemistry SAR campaigns aimed at optimizing WRN helicase inhibition. Its reported pIC50 of 6–7 provides a quantitative baseline against which newly synthesized analogs can be compared . The compound's molecular weight (352.4 Da) and formula (C16H20N2O5S) define a physicochemical property space that can inform lead optimization efforts toward improved potency, selectivity, and drug-like properties [1]. Researchers developing next-generation WRN inhibitors may use WRN inhibitor 13 as a comparative control in parallel biochemical assays, particularly when evaluating potency improvements relative to this mid-tier reference compound rather than sub-nanomolar clinical candidates that may exhibit steep SAR cliffs.

Comparative Pharmacology Studies Assessing Potency Gradients Across WRN Inhibitor Toolbox

WRN inhibitor 13 occupies a defined position within the WRN inhibitor potency gradient (IC50 ~100–1,000 nM), distinct from both high-potency clinical candidates (HRO761 ~9–100 nM; VVD-133214 ~130 nM) and lower-potency early tool compounds (NSC 617145 ~230 nM; NSC 19630 ~20 μM) . This positioning enables comparative pharmacology studies that examine the relationship between biochemical IC50 and downstream cellular or in vivo effects. Researchers can construct potency-response matrices using WRN inhibitor 13 alongside other well-characterized WRN inhibitors to dissect concentration-dependent phenotypic outcomes, target engagement thresholds, and therapeutic windows in MSI-H cancer models [1].

Application

Selection Property

Validation Focus

Stereochemical SAR studies

Matched analog pair with divergent potency

Potency shift across stereoisomers in biochemical helicase assays

Pulse-chase target engagement kinetics

Irreversible covalent Cys727 binding

Sustained WRN inhibition post-washout via CETSA or cellular assays

High-throughput screening probe

Moderate-potency covalent inhibitor with defined chemotype

Assay Z'-factor and ATP competition deconvolution in HTS formats

• [1] Chan EM, et al. WRN helicase is a synthetic lethal target in microsatellite unstable cancers. Nature. 2019;568(7753):551-556. View Source